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Compound of Interest

Compound Name: Nandrolone undecylate

Cat. No.: B159588

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties and
structural analysis of Nandrolone Undecanoate, an anabolic-androgenic steroid. The
information presented herein is intended to support research, development, and quality control

activities related to this compound.

Physicochemical Characteristics

Nandrolone Undecanoate is the undecanoate ester of nandrolone, a synthetic anabolic steroid
derived from testosterone. The addition of the undecanoate ester chain significantly increases
the compound's lipophilicity and prolongs its duration of action. A summary of its key
physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Nandrolone Undecanoate
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Property Value Reference

[(BR,9S,10R,13S,14S,17S)-13-
methyl-3-oxo-
2,6,7,8,9,10,11,12,14,15,16,17
IUPAC Name [1]
-dodecahydro-1H-
cyclopenta[a]phenanthren-17-

yl] undecanoate

Nandrolone undecylate, 19-

Synonyms nortestosterone undecanoate, [1]
Dynabolon
CAS Number 862-89-5 [1]
Molecular Formula C29H4603 [1]
Molecular Weight 442.7 g/mol [1]
Appearance Off-white to white powder [2]
Melting Point 52 °C [2]
Solubility Soluble in methanol. [2]
Log P (Octanol-Water) 7.8 (Computed) [1]

Structural Elucidation

The definitive structure of Nandrolone Undecanoate is confirmed through a combination of
spectroscopic and analytical techniques. These methods provide detailed information about the
molecular framework, functional groups, and overall connectivity of the atoms.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a cornerstone technique for the structural elucidation of organic
molecules like Nandrolone Undecanoate. Both *H and 13C NMR provide valuable information.

e 1H NMR: The proton NMR spectrum reveals the number of different types of protons and
their neighboring environments. Key signals for Nandrolone Undecanoate include those
corresponding to the steroidal backbone and the long undecanoate ester chain.[3][4]
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e 13C NMR: The carbon-13 NMR spectrum indicates the number of distinct carbon
environments within the molecule.

A general workflow for the NMR analysis of a steroid sample is depicted below.

Dissolve Sample in Deuterated Solvent (e.g., CDCI3) with TMS

Sample Pfeparation

Acquire 1H NMR Spectrum

Acquire 13C NMR Spectrum

Acquire 2D NMR Spectra (COSY, HSQC, HMBC) if needed

Data Acuisition

Process Spectra (Fourier Transform, Phasing, Baseline Correction)

:

Assign Chemical Shifts and Coupling Constants

l

Correlate Data for Structural Elucidation

Data Processing & Analysis

Figure 1. General Workflow for NMR Analysis.
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Figure 1. General Workflow for NMR Analysis.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of Nandrolone Undecanoate, further confirming its structure. Gas Chromatography-Mass
Spectrometry (GC-MS) is a commonly employed technique for the analysis of anabolic
steroids.[5][6] The electron ionization (El) mass spectrum of Nandrolone Undecanoate would
show a molecular ion peak corresponding to its molecular weight, along with characteristic
fragment ions resulting from the cleavage of the ester bond and fragmentation of the steroid

nucleus.[2]

The general procedure for GC-MS analysis is outlined in the following diagram.
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Dilute Sample in an Appropriate Solvent (e.g., Methanol)

Sample Preparation

Inject Sample into GC

Separation on Capillary Column

Electron lonization (EI)

Mass Detection

Obtain Mass Spectrum

l

Analyze Molecular lon and Fragmentation Pattern

l

Confirm Structure

Data Analysis

Figure 2. General Workflow for GC-MS Analysis.
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Figure 2. General Workflow for GC-MS Analysis.

Infrared (IR) Spectroscopy
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Fourier Transform Infrared (FTIR) spectroscopy is used to identify the functional groups present
in Nandrolone Undecanoate. The IR spectrum will exhibit characteristic absorption bands for
the carbonyl groups (C=0) of the ester and the ketone in the steroid A-ring, as well as C-O and
C-H stretching vibrations.[1]

X-ray Crystallography

Single-crystal X-ray diffraction provides the most definitive three-dimensional structure of a
molecule in the solid state. This technique has been used to determine the crystal structures of
various nandrolone esters, providing precise information on bond lengths, bond angles, and the
overall conformation of the molecule.[7]

Mechanism of Action: Androgen Receptor Signaling

Nandrolone Undecanoate is a prodrug of nandrolone. In the body, the undecanoate ester is
cleaved, releasing nandrolone, which then exerts its effects by binding to and activating the
androgen receptor (AR). The androgen receptor signaling pathway is a critical determinant of
the physiological effects of anabolic steroids.

Upon binding nandrolone, the androgen receptor undergoes a conformational change,
dissociates from heat shock proteins, dimerizes, and translocates to the nucleus.[8] In the
nucleus, the receptor-ligand complex binds to specific DNA sequences known as androgen
response elements (ARES) in the promoter regions of target genes, thereby modulating their
transcription. This leads to the anabolic and androgenic effects associated with nandrolone.

The simplified signaling pathway is illustrated below.
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Nandrolone
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Figure 3. Simplified Androgen Receptor Signaling Pathway.
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Figure 3. Simplified Androgen Receptor Signaling Pathway.

Experimental Protocols
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Detailed methodologies are crucial for the accurate and reproducible analysis of Nandrolone

Undecanoate. Below are representative protocols for key analytical techniques.

Determination of Octanol-Water Partition Coefficient
(Log P)

The octanol-water partition coefficient is a measure of a compound's lipophilicity. The shake-

flask method is a traditional approach, while HPLC-based methods offer a more rapid
alternative.[9][10][11]

Shake-Flask Method Protocol:

Pre-saturation: Shake n-octanol and water together for 24 hours to ensure mutual saturation
of the two phases. Separate the layers.

Sample Preparation: Prepare a stock solution of Nandrolone Undecanoate in the n-octanol
phase.

Partitioning: Mix a known volume of the Nandrolone Undecanoate stock solution with a
known volume of the water phase in a separatory funnel.

Equilibration: Shake the funnel for a predetermined period to allow for the partitioning of the
analyte between the two phases to reach equilibrium.

Phase Separation: Allow the two phases to separate completely.

Quantification: Determine the concentration of Nandrolone Undecanoate in both the n-
octanol and water phases using a suitable analytical technique, such as HPLC-UV.

Calculation: Calculate the Log P value using the formula: Log P = log ([Concentration in
Octanol] / [Concentration in Water]).

Nuclear Magnetic Resonance (NMR) Spectroscopy
Protocol

o Sample Preparation: Dissolve approximately 10-20 mg of Nandrolone Undecanoate in about

0.6-0.7 mL of deuterated chloroform (CDCIs) containing tetramethylsilane (TMS) as an
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internal standard.[2]

e Instrument Setup: Place the NMR tube in a high-field NMR spectrometer (e.g., 400 MHz or
higher).

o Data Acquisition:

o H NMR: Acquire the proton spectrum with a sufficient number of scans to achieve a good
signal-to-noise ratio.

o 183C NMR: Acquire the carbon spectrum, which may require a longer acquisition time.

o Data Processing: Process the raw data (Free Induction Decay - FID) by applying Fourier
transformation, phase correction, and baseline correction.

o Spectral Analysis: Integrate the signals in the *H NMR spectrum to determine proton ratios.
Identify the chemical shifts of all signals and compare them to reference spectra or use
predictive software for structural assignment.

Gas Chromatography-Mass Spectrometry (GC-MS)
Protocol

o Sample Preparation: Prepare a dilute solution of Nandrolone Undecanoate (e.g., 1 mg/mL) in
a volatile organic solvent such as methanol or ethyl acetate.[2] For analysis of biological
samples, an extraction and derivatization step (e.g., silylation) may be necessary.[5][6]

¢ Instrumental Conditions:

o Gas Chromatograph: Use a capillary column suitable for steroid analysis (e.g., HP-5MS).
Set the injector temperature, oven temperature program, and carrier gas flow rate to
achieve optimal separation.[2]

o Mass Spectrometer: Operate in electron ionization (ElI) mode. Set the mass scan range to
cover the expected molecular ion and fragment ions (e.g., 50-500 amu).

e Analysis: Inject a small volume (e.g., 1 yL) of the sample solution into the GC-MS system.
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» Data Analysis: Identify the peak corresponding to Nandrolone Undecanoate based on its
retention time. Analyze the mass spectrum of this peak, identifying the molecular ion and key
fragment ions to confirm the compound's identity.

Fourier Transform Infrared (FTIR) Spectroscopy
Protocol

» Sample Preparation: For a solid sample, the Attenuated Total Reflectance (ATR) technique is
commonly used. Place a small amount of the Nandrolone Undecanoate powder directly onto
the ATR crystal.[2] Alternatively, prepare a KBr pellet or a mull.

o Data Acquisition: Record the infrared spectrum over the mid-IR range (typically 4000-400
cm~1). Collect a background spectrum of the empty ATR crystal or the KBr pellet.

o Data Processing: The instrument software will automatically ratio the sample spectrum to the
background spectrum to produce the final absorbance or transmittance spectrum.

o Spectral Interpretation: Identify the characteristic absorption bands corresponding to the
functional groups present in the molecule (e.g., C=0, C-0O, C-H). Compare the obtained
spectrum with a reference spectrum for confirmation.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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